Cas no 125-02-0 (Prednisolone disodium phosphate)

Prednisolone disodium phosphate is a water-soluble glucocorticoid derivative widely used in pharmaceutical formulations due to its rapid absorption and bioavailability. As a phosphate ester of prednisolone, it offers enhanced solubility in aqueous solutions, making it suitable for intravenous or intramuscular administration in acute inflammatory and allergic conditions. Its mechanism of action involves modulating immune responses and suppressing inflammation by inhibiting phospholipase A2 and cytokine production. The disodium phosphate salt form ensures consistent pharmacokinetics, facilitating precise dosing in clinical settings. This compound is particularly valuable in emergency treatments where prompt anti-inflammatory and immunosuppressive effects are required. Its stability and compatibility with various solvents further support its utility in sterile injectable preparations.
Prednisolone disodium phosphate structure
125-02-0 structure
Product name:Prednisolone disodium phosphate
CAS No:125-02-0
MF:C21H27Na2O8P
MW:484.387589693069
MDL:MFCD00083682
CID:36142
PubChem ID:87561705

Prednisolone disodium phosphate Chemical and Physical Properties

Names and Identifiers

    • prednisolone 21-(disodium phosphate)
    • Prednisolone Sodium Phosphate
    • Prednisoline 21-phosphonic acid disodium salt
    • Disodium Prednisolone 21-Phosphate
    • Prednisolone (disodium phosphate)
    • Prednisolone 21-phosphate disodium
    • Prednisolone Phosphate (sodium salt)
    • Prednisolone phosphate sodium
    • Sodiumprednisolone-21-phosphate
    • (11beta)
    • Ak-pred
    • codelsol
    • Dojilon
    • inflamase
    • Metreton
    • optival
    • prednisolon disodium phosphate
    • prednisolone 21-disodium phosphate
    • Prednisolone 21-Phosphate Disodium Salt
    • predsol
    • prozorin
    • solucort
    • (11b)-11,17-Dihydroxy-21-(phosphonooxy)-pregna-1,4-diene-3,20-dione disodium salt
    • (11beta)-
    • Prednisolone disodium phosphate
    • Predonema
    • PREDNISOLONE SODIUM PHOSPHATE (USP-RS)
    • 11beta,17alpha-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl phosphate disodium
    • Key-Pred SP
    • Prednesol
    • Inflamase Mild
    • PREDNISOLONI NATRII PHOSPHAS [WHO-IP LATIN]
    • Sodium prednisolone phosphate
    • Pregna-1,4-diene-3,20-dione, 11,17-dihydroxy-21-(phosphonooxy)-, disodium salt, (11beta)-
    • D00981
    • 11beta,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-(disodium phosphate)
    • Veripred 20
    • PREDNISOLONE SODIUM PHOSPHATE [USP-RS]
    • EINECS 204-722-9
    • PREDNISOLONE SODIUM PHOSPHATE [VANDF]
    • 125-02-0
    • Phortisolone
    • PREDNISOLONE SODIUM PHOSPHATE (EP MONOGRAPH)
    • 11.BETA.,17,21-TRIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE 21-(DISODIUM PHOSPHATE
    • Prednis-A-Vet Injection
    • Pediapred
    • Pregna-1,4-diene-3,20-dione, 11,17-dihydroxy-21-(phosphonooxy)-, disodium salt, (11.beta.)-
    • PREDNISOLONE 21-DISODIUM PHOSPHATE [MI]
    • PREDNISOLONE SODIUM PHOSPHATE [USP MONOGRAPH]
    • PREDNISOLONE SODIUM PHOSPHATE [EP MONOGRAPH]
    • sodium 2-((8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl phosphate
    • BCP11881
    • sodium2-((8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethylphosphate
    • AKOS025310687
    • PREDNISOLONE SODIUM PHOSPHATE COMPONENT OF SULSTER
    • PREDNISOLONE SODIUM PHOSPHATE (USP MONOGRAPH)
    • Disodium Prednisolone 21-Phosphate, 98%
    • PREDNISOLONE SODIUM PHOSPHATE [WHO-DD]
    • NSC-759187
    • Pediapred (TN)
    • CHEBI:8379
    • Hydeltrasol
    • OrapredODT
    • T70172
    • Minims
    • Cortisate-20 (Veterinary)
    • Prednisol
    • Prednisolone Sodium PhosphateODT
    • D3918
    • disodium 11beta,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl phosphate
    • PREDNISOLONE SODIUM PHOSPHATE [MART.]
    • PREDNISOLONE SODIUM PHOSPHATE COMPONENT OF NEO-HYDELTRASOL
    • SULSTER COMPONENT PREDNISOLONE SODIUM PHOSPHATE
    • Inflamase Forte
    • MFCD00083682
    • Prednisoloni natrii phosphas
    • Prednisolone Sodium Phosphate Oral Solution
    • PREDNISOLONE SODIUM PHOSPHATE [ORANGE BOOK]
    • Millipred
    • PREDNISOLONE (AS SODIUM PHOSPHATE)
    • NSC 759187
    • Prednisolone sodium phosphate (JP17/USP)
    • Orapred ODT
    • DTXCID0027480
    • PREDNISOLONE SODIUM PHOSPHATE [JAN]
    • Prednisolone sodium phosphate [USP:JAN]
    • UNII-IV021NXA9J
    • SCHEMBL23563
    • CHEMBL1201014
    • DTXSID2047480
    • PREDNISOLONE SODIUM PHOSPHATE [GREEN BOOK]
    • Predsolan
    • Pregna-1,4-diene-3,20-dione, 11-beta,17,21-trihydroxy-, 21-(dihydrogen phosphate), disodium salt
    • NEO-HYDELTRASOL COMPONENT PREDNISOLONE SODIUM PHOSPHATE
    • Polypred
    • Orapred
    • Prednisolone sodium phosphate (USP:JAN)
    • Predair
    • prednisolone phosphate, sodium salt, (11beta)-isomer
    • Predair Forte
    • Prednabene
    • PREDNISOLONE SODIUM PHOSPHATE [WHO-IP]
    • Prednisolone Sodium Phosphate ODT
    • PREDNISOLONE SODIUM PHOSPHATE (MART.)
    • IV021NXA9J
    • Q27280910
    • Predmix
    • Cortisate-20
    • VJZLQIPZNBPASX-OJJGEMKLSA-L
    • disodium;[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] phosphate
    • 204-722-9
    • FP32590
    • MDL: MFCD00083682
    • Inchi: 1S/C21H29O8P.2Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;;/h5,7,9,14-16,18,23,25H,3-4,6,8,10-11H2,1-2H3,(H2,26,27,28);;/q;2*+1/p-2/t14?,15?,16?,18?,19-,20-,21-;;/m0../s1
    • InChI Key: VJZLQIPZNBPASX-KYUCLDOASA-L
    • SMILES: C[C@@]1([C@@]2(O)C(COP([O-])([O-])=O)=O)[C@](CC2)([H])[C@@](CCC3=CC4=O)([H])[C@]([C@]3(C=C4)C)([H])[C@@H](O)C1.[Na+].[Na+]

Computed Properties

  • Exact Mass: 484.12400
  • Monoisotopic Mass: 484.124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 878
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147A^2

Experimental Properties

  • Boiling Point: 674.8 oC at 760 mmHg
  • Flash Point: 361.9 oC
  • PSA: 156.83000
  • LogP: 2.55100
  • Specific Rotation: D25 +102.5°
  • λmax: 243(MeOH)(lit.)
  • Merck: 7721
  • FEMA: 2158

Prednisolone disodium phosphate Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Hazard Statement: H361
  • Warning Statement: P201-P202-P280-P308+P313-P405-P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • Safety Instruction: S26; S36
  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • RTECS:TU4153300
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R20/21/22; R36/37/38

Prednisolone disodium phosphate Customs Data

  • HS CODE:2937229000
  • Customs Data:

    China Customs Code:

    2937229000

Prednisolone disodium phosphate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P78210-1g
Prednisolone phosphate sodium
125-02-0
1g
¥126.0 2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D870420-25g
Disodium Prednisolone 21-Phosphate
125-02-0 98%
25g
¥3,120.00 2022-01-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P78210-5g
Prednisolone phosphate sodium
125-02-0
5g
¥286.0 2021-09-08
TRC
P703775-5g
Prednisolone Sodium Phosphate
125-02-0
5g
$ 213.00 2023-09-06
DC Chemicals
DC31819-250 mg
Prednisolone phosphate sodium
125-02-0 >98%
250mg
$85.0 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T0208-25 mg
Prednisolone phosphate sodium
125-02-0 100.00%
25mg
¥148.00 2022-02-28
eNovation Chemicals LLC
D769605-5g
Prednisolone phosphate sodium
125-02-0 98%
5g
$75 2024-06-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155760-5g
Prednisolone disodium phosphate
125-02-0 >98.0%(HPLC)
5g
¥765.90 2023-09-03
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T0208-50 mg
Prednisolone phosphate sodium
125-02-0 100.00%
50mg
¥200.00 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T0208-100 mg
Prednisolone phosphate sodium
125-02-0 100.00%
100MG
¥372.00 2022-02-28

Prednisolone disodium phosphate Suppliers

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(CAS:125-02-0)Prednisolone disodium phosphate
Order Number:CL19160
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:41
Price ($):discuss personally

Prednisolone disodium phosphate Related Literature

Additional information on Prednisolone disodium phosphate

Comprehensive Overview of Prednisolone Disodium Phosphate (CAS No. 125-02-0): Properties, Applications, and Modern Relevance

Prednisolone disodium phosphate (CAS No. 125-02-0) is a water-soluble derivative of prednisolone, a synthetic glucocorticoid with potent anti-inflammatory and immunosuppressive properties. This compound is widely utilized in pharmaceutical formulations due to its enhanced bioavailability and rapid absorption, making it a cornerstone in treating conditions like allergic reactions, autoimmune disorders, and inflammatory diseases. Its chemical structure features a phosphate group esterified to the 21-hydroxyl position of prednisolone, which significantly improves solubility for intravenous or intramuscular administration.

In recent years, the demand for prednisolone disodium phosphate has surged, driven by its critical role in managing chronic inflammation and immune-mediated conditions. Searches for "prednisolone phosphate side effects" or "prednisolone disodium phosphate vs. methylprednisolone" reflect growing patient and clinician interest in comparative efficacy and safety profiles. The compound’s mechanism involves binding to glucocorticoid receptors, modulating gene expression to suppress pro-inflammatory cytokines—a topic frequently explored in immunology research and personalized medicine discussions.

From a formulation perspective, CAS 125-02-0 is favored for its stability in aqueous solutions, enabling its use in ophthalmic drops, injectable solutions, and topical creams. Its pharmacokinetics—rapid hydrolysis to active prednisolone—aligns with trends toward fast-acting therapeutics, particularly in emergency care for acute asthma or anaphylaxis. Notably, forums often query "prednisolone disodium phosphate half-life," underscoring the need for clear dosing guidelines.

Emerging applications include adjuvant therapy in oncology to mitigate chemotherapy-induced inflammation, a subject gaining traction in cancer support communities. Environmental and regulatory scrutiny also spotlight steroid residue in wastewater, linking to broader debates on pharmaceutical pollution. Analytical methods like HPLC and mass spectrometry are pivotal in quality control, ensuring compliance with pharmacopeial standards (e.g., USP, EP).

In conclusion, prednisolone disodium phosphate (CAS No. 125-02-0) remains indispensable in modern medicine, bridging gaps between efficacy, safety, and patient accessibility. Its evolving role in biologic therapies and drug delivery innovations ensures continued relevance in both clinical and research settings.

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